Cas no 1523617-82-4 (tert-butyl 1,7-diazaspiro[3.5]nonane-7-carboxylate;hemi(oxalic acid))

• Product Name: tert-butyl 1,7-diazaspiro[3.5]nonane-7-carboxylate;hemi(oxalic acid)
• CAS No: 1523617-82-4
• MF: C₂₆H₄₆N₄O₈
• MW: 542.665447711945
• MDL: MFCD27988004
• CID: 3041168
• PubChem ID: 91663913
• Update Time: 2024-11-05

tert-butyl 1,7-diazaspiro[3.5]nonane-7-carboxylate;hemi(oxalic acid) Chemical and Physical Properties

Names and Identifiers

• 1,7-Diazaspiro[3.5]nonane-7-carboxylic acid tert-butyl ester hemioxalate - D5989
• tert-butyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate
• tert-Butyl 1,7-diazaspiro[3.5]nonane-7-carboxylate oxalate(2:1)
• tert-butyl 1,7-diazaspiro[3.5]nonane-7-carboxylate;oxalic acid
• SB20108
• 7-Boc-1,7-diaza-spiro[3.5]nonane hemioxalate
• t-Butyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemioxalate
• bis(tert-butyl 1,7-diazaspiro[3.5]nonane-7-carboxylate) oxalate
• tert-butyl 1,7-diazaspiro[3.5]nonane-7-carboxylate;hemi(oxalic acid)
• 1,7-Diazaspiro[3.5]nonane-7-carboxylicacidtert-butylesterhemioxalate-D5989
• 1,7-Diazaspiro[3.5]nonane-7-carboxylic acid tert-butyl ester hemioxalate
• AS-34432
• 1523617-82-4
• CS-0185441
• AKOS030627611
• tert-Butyl1,7-diazaspiro[3.5]nonane-7-carboxylateoxalate(2:1)
• tert-Butyl 1,7-diazaspiro[3.5]nonane-7-carboxylate hemi(oxalic acid)

• MDL： MFCD27988004
• Inchi： 1S/2C12H22N2O2.C2H2O4/c2*1-11(2,3)16-10(15)14-8-5-12(6-9-14)4-7-13-12;3-1(4)2(5)6/h2*13H,4-9H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key： XQRSXALCTKGWGZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2(CC1)CCN2)=O.O(C(C)(C)C)C(N1CCC2(CC1)CCN2)=O.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 542.33156444 g/mol
• Monoisotopic Mass: 542.33156444 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158
• Molecular Weight: 542.7

tert-butyl 1,7-diazaspiro[3.5]nonane-7-carboxylate;hemi(oxalic acid) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)